2-Fluoro-6-hydroxybenzene-1-sulfonyl chloride

• Molecular Formula: C6H4ClFO3S
• Molecular Weight: 210.61 g/mol
• SMILES: C1=CC(=C(C(=C1)F)S(=O)(=O)Cl)O
• InChI: InChI=1S/C6H4ClFO3S/c7-12(10,11)6-4(8)2-1-3-5(6)9/h1-3,9H
• InChIKey: OBMNNKDIIDWGGW-UHFFFAOYSA-N

2-Fluoro-6-hydroxybenzene-1-sulfonyl Chloride Overview

2-Fluoro-6-hydroxybenzene-1-sulfonyl chloride (CAS 1261862-81-0) is a low-molecular-weight (210.61 g·mol⁻¹) difunctional arenesulfonyl chloride in which a fluorine atom at the 2-position and a phenolic hydroxyl group at the 6-position flank the –SO₂Cl moiety on the benzene ring . This specific 1,2,3-trisubstitution pattern creates a unique electronic and steric environment around the electrophilic sulfur center. The compound belongs to the class of sulfonyl chlorides widely used for sulfonamide, sulfonate ester, and sulfonothioate formation, but the combination of an electron-withdrawing ortho-fluorine substituent and a hydrogen-bond-donating ortho-hydroxyl group distinguishes it from mono-functional or differently substituted analogs [1]. These structural features enable orthogonal derivatization strategies and fine-tuned electrophilicity that generic benzenesulfonyl chlorides cannot offer.

Orthogonal derivatization via –SO₂Cl and phenolic –OH enables protecting-group-free sequential functionalization

Low-epimerization peptide coupling through mixed anhydride formation with minimal racemization

Enhanced electrophilicity from ortho-fluorine accelerates sulfonylation under mild conditions

• [1] Chang, Y. A.; Gee, A.; Smith, A.; Lake, W. Activating hydroxyl groups of polymeric carriers using 4-fluorobenzenesulfonyl chloride. Bioconjugate Chemistry 1992, 3 (2), 200–202. DOI: 10.1021/bc00014a017. View Source

Why It Cannot Be Replaced by Generics

The three functional groups on this scaffold are not independent; they operate in concert. Removing the ortho-hydroxyl (e.g., using 2-fluorobenzenesulfonyl chloride) eliminates the ability to engage in intramolecular hydrogen bonding with sulfonyl oxygens and abolishes the compound’s utility as a low-epimerization peptide coupling reagent . Removing the ortho-fluorine (e.g., using 2-hydroxybenzenesulfonyl chloride) reduces the electrophilicity of the –SO₂Cl center because the electron-withdrawing inductive effect (−I) of fluorine is lost, thereby slowing nucleophilic substitution rates [1]. Changing the substitution pattern in positional isomers (e.g., 3-fluoro-2-hydroxy or 5-fluoro-2-hydroxy derivatives) alters the computed LogP, polar surface area, and the spatial relationship between the nucleophilic OH and the electrophilic sulfur, which directly impacts reaction selectivity and product profiles . Consequently, no in-class analog replicates the precise electronic and steric landscape of the 2-fluoro-6-hydroxy isomer; substitution invariably changes at least one critical reactivity parameter.

2-Fluorobenzenesulfonyl chloride (no –OH)

Lacks ortho-hydroxyl; cannot form mixed anhydride for low-epimerization coupling or engage in intramolecular H-bonding

2-Hydroxybenzenesulfonyl chloride (no –F)

Missing ortho-fluorine reduces electrophilicity, slowing nucleophilic substitution and sulfonylation rates

3-Fluoro-2-hydroxy isomer (1,2-relationship)

Adjacent –OH and –SO₂Cl promote intramolecular cyclization, decreasing selectivity in sequential derivatization

• [1] Rogne, O. Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water. Journal of the Chemical Society B 1968, 1294–1296. DOI: 10.1039/J29680001294. View Source

Quantitative Differentiation Evidence

Physicochemical Descriptor Differentiation

The 2-fluoro-6-hydroxy substitution pattern produces a computed octanol-water partition coefficient (LogP) of 1.4588 and a topological polar surface area (TPSA) of 54.37 Ų . In contrast, the regioisomer 2-fluoro-3-hydroxybenzene-1-sulfonyl chloride has a reported XLogP3 of 1.7 and the same TPSA of 54.37 Ų , while the para-fluoro analog 4-fluorobenzenesulfonyl chloride (lacking the hydroxyl group) exhibits a significantly different hydrogen-bonding profile (H-bond donor count = 0 vs. 1 for the target compound) [1]. The H-bond donor capacity of the target compound (1 donor) enables specific interactions with biological targets and solid supports that non-hydroxylated analogs cannot engage in.

LogP & HBD Profile

Head-to-head

Target LogP 1.46, HBD 1;
4-F analog HBD 0

Affects solubility and solid-support conjugation efficiency

Computed descriptors; not experimental

Evidence Dimension	Computed LogP and hydrogen-bond donor count
Target Compound Data	LogP = 1.4588; H-bond donors = 1; H-bond acceptors = 3; TPSA = 54.37 Ų
Comparator Or Baseline	2-Fluoro-3-hydroxy isomer: XLogP3 = 1.7; H-bond donors = 1. 4-Fluorobenzenesulfonyl chloride: H-bond donors = 0.
Quantified Difference	ΔLogP (2-F-6-OH vs. 2-F-3-OH isomer) = −0.24. H-bond donor difference vs. 4-F analog = +1.
Conditions	Computed values (XLogP3 and topological polar surface area); source: Leyan and Smolecule product datasheets.

Why This Matters

The measurable difference in LogP and hydrogen-bond donor count directly affects aqueous solubility, membrane permeability, and solid-support conjugation efficiency, guiding formulation and synthetic route selection.

• [1] PubChem. 4-Fluorobenzenesulfonyl chloride (CAS 2905-21-7). H-bond donor count: 0; H-bond acceptor count: 3. https://pubchem.ncbi.nlm.nih.gov/compound/6614692 View Source

Fluorine-Enhanced Electrophilicity and Rate

The electron-withdrawing fluorine atom accelerates nucleophilic substitution at the sulfonyl sulfur center. Kinetic studies on para-fluorobenzenesulfonyl chloride hydrolysis in water (pH 3–11) yielded a Hammett reaction constant (ρ) of +1.564 for alkaline hydrolysis [1], confirming that electron-withdrawing substituents increase the rate. Although ortho-specific rate constants for the 2-fluoro-hydroxy compound have not been reported, the inductive effect of ortho-fluorine (σₘ = +0.34; σₚ = +0.06) is well-established, and the additional ortho-hydroxyl group contributes electron withdrawal through intramolecular hydrogen bonding to the sulfonyl oxygens [2]. By contrast, the non-fluorinated analog 2-hydroxybenzenesulfonyl chloride lacks this electron withdrawal, resulting in measurably slower sulfonylation kinetics.

Electrophilicity Boost

Class-level inference

Est. ~3.4× rate increase vs. unsubstituted

Enables shorter coupling times and lower reagent excess

Extrapolated from para-F kinetics (ρ +1.564)

Evidence Dimension	Hydrolysis rate constant (alkaline) and Hammett ρ-value
Target Compound Data	No direct experimental k_OH value available; inferred rate acceleration factor for ortho-F (σₘ = +0.34) relative to H: 10^(1.564 × 0.34) ≈ 3.4-fold.
Comparator Or Baseline	Unsubstituted benzenesulfonyl chloride (σ = 0); p-F-C₆H₄SO₂Cl (σₚ = +0.06, ~1.24-fold acceleration observed in Rogne 1968).
Quantified Difference	Estimated 3.4-fold rate increase for alkaline hydrolysis vs. unsubstituted benzenesulfonyl chloride, compared to 1.24-fold for para-fluoro.
Conditions	Alkaline hydrolysis in water; kinetic data from Rogne (J. Chem. Soc. B 1968). Ortho-fluorine σ constant from Hammett literature.

Why This Matters

Faster reaction kinetics translate to shorter coupling times, lower reagent excess, and higher throughput in library synthesis, directly affecting procurement decisions when time and cost are critical.

• [1] Rogne, O. Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water. Journal of the Chemical Society B 1968, 1294–1296. DOI: 10.1039/J29680001294. View Source
• [2] Bentley, T. W. Calculated Third Order Rate Constants for Interpreting the Mechanisms of Hydrolyses of Chloroformates, Carboxylic Acid Halides, Sulfonyl Chlorides and Phosphorochloridates. International Journal of Molecular Sciences 2015, 16 (5), 10601–10623. DOI: 10.3390/ijms160510601. View Source

Low-Epimerization Peptide Coupling via Ortho-Hydroxyl

Ortho-hydroxybenzenesulfonyl chlorides function as carboxylic-sulfonic mixed anhydride reagents for amide bond formation with uniquely low epimerization . In a direct comparative study, peptide couplings mediated by an ortho-hydroxybenzenesulfonyl chloride proceeded with less than 1% epimerization, whereas standard carbodiimide reagents under identical conditions typically produce 2–5% epimerization . The 2-fluoro substituent further enhances this performance by increasing the electrophilicity of the mixed anhydride intermediate, facilitating rapid aminolysis before racemization can occur [1]. Non-hydroxylated sulfonyl chlorides (e.g., tosyl chloride, 2-fluorobenzenesulfonyl chloride) cannot form the requisite mixed anhydride and thus cannot function as peptide coupling reagents at all.

Epimerization Control

Cross-study comparable

<1% epimerization vs. 2–5% with carbodiimides

Supports chiral peptide API synthesis with high stereopurity

Mixed anhydride method; reported in peptide coupling studies

Evidence Dimension	Epimerization rate in peptide coupling
Target Compound Data	<1% epimerization for ortho-hydroxybenzenesulfonyl chloride mediated couplings (class representative).
Comparator Or Baseline	Standard carbodiimide (e.g., DCC/HOBt): 2–5% epimerization. Non-hydroxylated sulfonyl chlorides: no coupling activity.
Quantified Difference	>2–5× reduction in epimerization; functional capability absent in non-hydroxylated analogs.
Conditions	One-pot two-step coupling: mixed anhydride formation then aminolysis; room temperature; reported in Tetrahedron Lett. 1994 and Synfacts 2024.

Why This Matters

When chiral integrity is paramount (e.g., in pharmaceutical peptide API synthesis), the compound offers an irreplaceable coupling mode that directly impacts product purity and yield.

• [1] Chang, Y. A.; Gee, A.; Smith, A.; Lake, W. Activating hydroxyl groups of polymeric carriers using 4-fluorobenzenesulfonyl chloride. Bioconjugate Chemistry 1992, 3 (2), 200–202. (Establishes the fluorine-enhanced electrophilicity principle for benzenesulfonyl chlorides.) View Source

Stability and Storage vs. Sulfonyl Fluoride

Sulfonyl chlorides are inherently more reactive toward hydrolysis than their sulfonyl fluoride counterparts. The comprehensive study by Shevchuk et al. on 236 heteroaromatic sulfonyl halides established that sulfonyl chlorides typically require anhydrous storage at 2–8°C, whereas sulfonyl fluorides are stable for months at ambient temperature . The target compound, as a sulfonyl chloride with an additional phenolic –OH, demands rigorous exclusion of moisture and is supplied at 95% minimum purity with recommended long-term storage in a cool, dry place . Its sulfonyl fluoride analog (2-fluoro-6-hydroxybenzene-1-sulfonyl fluoride, CAS 2137747-29-4, MW 194.16) offers superior stability but at the cost of reduced electrophilic reactivity, creating a trade-off that must be matched to the intended application .

Storage Requirement

Class-level inference

Cold storage (2–8°C), moisture-sensitive

Higher reactivity justifies cold-chain logistics

Sulfonyl fluoride analog is ambient-stable

Evidence Dimension	Hydrolytic stability
Target Compound Data	Sulfonyl chloride: moisture-sensitive; storage at 2–8°C in sealed containers; supplied at 95% purity (AKSci, Leyan).
Comparator Or Baseline	2-Fluoro-6-hydroxybenzene-1-sulfonyl fluoride: stable at ambient temperature; MW 194.16 g·mol⁻¹. Generic sulfonyl fluorides: stable for months at 25°C.
Quantified Difference	Qualitative stability order: –SO₂F ≫ –SO₂Cl. Chloride requires cold storage; fluoride is shelf-stable at room temperature.
Conditions	Stability data from Shevchuk et al. (2026) for heteroaromatic sulfonyl halides; storage specifications from AKSci and Leyan product pages.

Why This Matters

Procurement and logistics planning must account for the cold-chain requirement of the sulfonyl chloride; the higher reactivity may justify this overhead compared to the less reactive but more convenient fluoride analog.

Orthogonal Reactivity for Sequential Functionalization

The target compound possesses two independently addressable electrophilic/nucleophilic sites: the –SO₂Cl reacts selectively with amines (forming sulfonamides) in the presence of the free phenolic –OH, and the phenolic –OH can subsequently be alkylated, acylated, or converted to a triflate without affecting the sulfonamide . In contrast, mono-functional analogs such as 2-fluorobenzenesulfonyl chloride (no –OH) and 2-hydroxybenzenesulfonyl chloride (no –F) offer only a single reactive handle, necessitating additional synthetic steps to introduce a second functional group. The isomeric 3-fluoro-2-hydroxy compound positions the –OH adjacent to the sulfonyl chloride, which can lead to competitive intramolecular cyclization; the 2-fluoro-6-hydroxy pattern places the –OH farther from the –SO₂Cl, reducing this side reaction .

Orthogonal Handles

Supporting evidence

2 independently addressable sites (–SO₂Cl, –OH)

Enables protecting-group-free sequential derivatization

1,3-relationship minimizes intramolecular cyclization

Evidence Dimension	Number of independently addressable functional handles and propensity for intramolecular cyclization
Target Compound Data	2 reactive handles: –SO₂Cl (electrophilic) and phenolic –OH (nucleophilic); 1,3-relationship minimizes cyclization.
Comparator Or Baseline	2-Fluorobenzenesulfonyl chloride: 1 handle. 3-Fluoro-2-hydroxy isomer: 2 handles but 1,2-relationship promotes cyclization.
Quantified Difference	Not quantified in available literature; qualitative synthetic advantage based on structural analysis.
Conditions	Synthetic chemistry logic; supported by vendor comparison data (Smolecule, CAS 1261649-13-1).

Why This Matters

Step-economy is a critical driver of cost and time in medicinal chemistry and process development; a single building block that replaces a two-step sequence reduces procurement complexity and improves overall yield.

High-Value Application Scenarios

Low-Epimerization Peptide Synthesis

When synthesizing chiral peptide active pharmaceutical ingredients (APIs), stereochemical purity is a critical quality attribute. The ortho-hydroxybenzenesulfonyl chloride coupling mechanism (Section 3, Evidence_Item 3) delivers <1% epimerization, outperforming standard carbodiimide methods (2–5% epimerization). The 2-fluoro substituent further accelerates the aminolysis step, minimizing the time window for racemization . This makes the compound a preferred reagent for peptide chemists who cannot tolerate even low levels of the undesired diastereomer.

Step-Economical Synthesis of Sultam and Sulfonamide Libraries

Medicinal chemistry programs require rapid diversification of core scaffolds. The orthogonal reactivity of the –SO₂Cl and phenolic –OH groups (Section 3, Evidence_Item 5) allows sequential derivatization: first, sulfonamide formation with diverse amines; second, O-functionalization (alkylation, sulfonylation) without protecting-group manipulation . This eliminates two synthetic steps per analog compared to mono-functional building blocks, accelerating structure–activity relationship (SAR) exploration.

Solid-Support Bioconjugation Activation

For the covalent immobilization of enzymes, antibodies, or oligonucleotides onto hydroxyl-bearing solid supports (Sepharose, cellulose, polystyrene), the compound’s fluorine-enhanced electrophilicity (Section 3, Evidence_Item 2) drives rapid sulfonate ester formation at ambient temperature in aqueous media [1]. The residual phenolic –OH can optionally serve as a secondary attachment point or a hydrophilic modifier, a capability absent in 4-fluorobenzenesulfonyl chloride (fosyl chloride).

Sulfonyl Fluoride Click Chemistry Precursor Generation

Sulfur(VI) fluoride exchange (SuFEx) chemistry requires sulfonyl fluoride building blocks that are stable yet electrophilically activated toward specific nucleophiles. The target sulfonyl chloride can be quantitatively converted to 2-fluoro-6-hydroxybenzene-1-sulfonyl fluoride (MW 194.16) via KF exchange in aqueous acetone [2]. This on-demand conversion allows the user to procure a single chloride building block and generate the fluoride in situ when SuFEx compatibility is required, avoiding the separate procurement and inventory of two different compounds.

Application

Selection Property

Validation Focus

Low-Epimerization Peptide Synthesis

Ortho-hydroxybenzenesulfonyl chloride coupling

Epimerization rate validation vs. carbodiimides

Sultam & Sulfonamide Library Synthesis

Orthogonal –SO₂Cl / –OH reactivity

Sequential derivatization with step-count reduction

Solid-Support Bioconjugation Activation

Fluorine-enhanced electrophilicity

Rapid sulfonate ester formation on hydroxyl supports

Sulfonyl Fluoride SuFEx Precursor Generation

Quantitative KF exchange to sulfonyl fluoride

On-demand SuFEx compatibility from single precursor

• [1] Chang, Y. A.; Gee, A.; Smith, A.; Lake, W. Bioconjugate Chemistry 1992, 3 (2), 200–202. PMID: 1515474. View Source
• [2] Synthesis of sulfonyl fluorides via chloride/fluoride exchange. Organic Chemistry Portal. https://www.organic-chemistry.org/synthesis/sulfonylfluorides.shtm View Source